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Compound of Interest

Compound Name: DBG-3A Dihexyl Mesylate

Cat. No.: B15354740 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of DBG-3A Dihexyl Mesylate, a known

impurity of the direct thrombin inhibitor, Dabigatran etexilate. This document is intended for

researchers, scientists, and professionals in drug development, offering a consolidated

resource on its chemical identity, analytical methodologies for its detection, and the

pharmacological context of its parent compound.

Chemical Identity
Identifier Value

Compound Name DBG-3A Dihexyl Mesylate

CAS Number 1643392-59-9[1][2]

Synonyms

(Z)-Ethyl 3-(3-(((Hexyloxy)carbonyl)amino)-4-(2-

((4-(N'-

((hexyloxy)carbonyl)carbamimidoyl)phenyl)amin

o)-N-methylacetamido)-N-(pyridin-2-

yl)benzamido)propanoate methanesulfonate[1]

Molecular Formula C41H55N7O8•(CH4O3S)[1]

Molecular Weight 869.4 g/mol [1]
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Pharmacological Context: The Role of Dabigatran
DBG-3A Dihexyl Mesylate is an impurity associated with Dabigatran etexilate, a potent,

reversible, and competitive direct thrombin inhibitor.[3] Thrombin (Factor IIa) is a critical serine

protease in the coagulation cascade, responsible for the conversion of fibrinogen to fibrin,

which forms the structural basis of a blood clot. By directly binding to the active site of both free

and clot-bound thrombin, Dabigatran effectively blocks this conversion, thereby preventing

thrombus formation.[3] This targeted mechanism of action provides a predictable anticoagulant

effect.

Signaling Pathway of Dabigatran's Anticoagulant Action
The following diagram illustrates the central role of thrombin in the coagulation cascade and

the inhibitory action of Dabigatran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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